6-Bromo-2-oxo-1,2-dihydropyridine-4-carboxylic acid
Overview
Description
Synthesis Analysis
While there isn’t specific information on the synthesis of “6-Bromo-2-oxo-1,2-dihydropyridine-4-carboxylic acid”, there are related compounds that have been synthesized. For instance, 2,2-Dimethyl-5-((phenylamino)methylene)-1,3-dioxane-4,6-dione, prepared by the reaction of Meldrum’s acid with triethyl orthoformate and aniline, reacts with active methylene nitriles to afford 2-oxo-1,2-dihydropyridine-3-carboxylic acid derivatives .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 268.07 . The compound is a solid at room temperature and should be stored in a dry place .Scientific Research Applications
Chemical Structure and Reactions
6-Bromo-2-oxo-1,2-dihydropyridine-4-carboxylic acid is involved in various chemical reactions, contributing to the formation of complex molecules. For instance, it participates in reactions with pyridine and pyridinecarboxylic acids, forming pyridinium hydroxide betaines, where the negative charge is located on the carbonyl oxygen atoms (Frangatos & Taurins, 1959).
Hydrogen Bonding Studies
Research has also focused on understanding the hydrogen bonding in similar dihydropyridine derivatives. For example, studies using 1H NMR spectroscopy and X-ray crystallography have revealed interesting aspects of hydrogen bonding in related compounds (Dobbin et al., 1993).
Synthesis Methods
Explorations into the synthesis of related dihydropyridine compounds have been conducted, revealing various methods and the structural characteristics of the compounds synthesized. This includes new synthesis pathways and characterizations via spectroscopic methods and X-ray crystallography (Wiedemann & Grohmann, 2009).
Pharmacological Applications
In pharmacological research, derivatives of dihydropyridine, including those related to this compound, have been studied for their potential as GPR35 agonists. These studies are crucial for understanding the receptor's physiological role and potential as a drug target (Thimm et al., 2013).
Safety and Hazards
The safety information for “6-Bromo-2-oxo-1,2-dihydropyridine-4-carboxylic acid” indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
IUPAC Name |
2-bromo-6-oxo-1H-pyridine-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4BrNO3/c7-4-1-3(6(10)11)2-5(9)8-4/h1-2H,(H,8,9)(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RDEJDMRLIBFJNY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(NC1=O)Br)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4BrNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.00 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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